Cas no 2229450-01-3 (1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile)

• Product Name: 1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile
• CAS No: 2229450-01-3
• MF: C₁₅H₁₂FNO
• MW: 241.260287284851
• CID: 6318443
• PubChem ID: 165684730
• Update Time: 2025-06-08

1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile
• 1-[5-(4-fluorophenyl)furan-2-yl]cyclobutane-1-carbonitrile
• EN300-1749086
• 2229450-01-3

• Inchi： 1S/C15H12FNO/c16-12-4-2-11(3-5-12)13-6-7-14(18-13)15(10-17)8-1-9-15/h2-7H,1,8-9H2
• InChI Key： GRSGHJVOFZOQAV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C2(C#N)CCC2)O1

Computed Properties

• Exact Mass: 241.090292168g/mol
• Monoisotopic Mass: 241.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.9Ų

Additional information on 1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2229450-01-3 and Product Name: 1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile

The compound identified by the CAS number 2229450-01-3 and the product name 1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a furan ring fused with a cyclobutane moiety, further functionalized with a 4-fluorophenyl group and a carbonitrile substituent, makes it a structurally complex and pharmacologically intriguing entity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The furan ring, known for its stability and prevalence in bioactive molecules, serves as an excellent scaffold for designing compounds with enhanced binding affinity and selectivity. In particular, the combination of a furan ring with a cyclobutane core creates a rigid structure that can optimize interactions with biological targets. This structural motif has been explored in various drug classes, including antiviral, anticancer, and anti-inflammatory agents.

The introduction of a 4-fluorophenyl group into the molecular structure adds another layer of complexity and functionality. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In this context, the 4-fluorophenyl substituent can enhance the compound's pharmacokinetic properties, making it a promising candidate for further development. Additionally, the presence of a carbonitrile group at the 1-position of the cyclobutane ring introduces polarity and potential hydrogen bonding capabilities, which can be crucial for receptor binding.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures to overcome existing challenges in drug design. The compound in question aligns well with this trend, as its unique structural features offer multiple opportunities for optimization. For instance, computational studies have suggested that the rigid framework provided by the furan-cyclobutane core can improve interactions with specific enzyme active sites. This has led to investigations into its potential as an inhibitor for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Moreover, the electronic properties of the molecule are influenced by the various substituents present. The electron-withdrawing nature of the carbonitrile group and the electron-donating effect of the 4-fluorophenyl group can fine-tune the compound's reactivity and binding interactions. Such electronic modulation is critical for achieving high affinity and selectivity in drug design. Recent experimental data supports these theoretical predictions, demonstrating that derivatives of this class exhibit promising activity against target proteins.

In addition to its structural complexity, this compound also presents opportunities for synthetic innovation. The synthesis of complex heterocyclic systems often requires multi-step procedures involving advanced organic transformations. However, recent advances in synthetic methodologies have made it possible to construct such molecules more efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in building the desired framework rapidly and with high yield. These advancements not only facilitate rapid discovery but also allow for greater flexibility in modifying the molecular structure.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique properties make it an attractive candidate for use in agrochemicals and materials science. For example, derivatives of this class have shown promise as intermediates in the synthesis of novel pesticides due to their ability to interact with biological targets in pests while maintaining environmental safety. Similarly, its structural rigidity and functional groups make it suitable for applications in polymer science and material design.

As research continues to evolve, new methodologies for evaluating compound efficacy are being developed. High-throughput screening (HTS) technologies have enabled researchers to rapidly test large libraries of compounds against various biological targets. The compound under discussion has been subjected to HTS campaigns targeting enzymes and receptors relevant to human health. Preliminary results indicate that it exhibits inhibitory activity against several key targets, warranting further investigation.

The future development of this compound will likely involve structure-activity relationship (SAR) studies to optimize its pharmacological profile. By systematically modifying various parts of the molecule, researchers can identify which structural features contribute most significantly to its activity. This approach has been successful in other areas of drug discovery and is expected to yield valuable insights into this compound's potential.

In conclusion, 1-5-(4-fluorophenyl)furan-2-ylcyclobutane-1-carbonitrile (CAS No. 2229450-01-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple advantages for drug design, including enhanced binding affinity, modifiable electronic properties, and synthetic accessibility. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.